Cas no 1183484-44-7 (1-(3-fluoro-4-methylphenyl)propan-1-ol)

• Product Name: 1-(3-fluoro-4-methylphenyl)propan-1-ol
• CAS No: 1183484-44-7
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD11521206
• CID: 5167180
• PubChem ID: 60797638
• Update Time: 2026-03-04

1-(3-fluoro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)propan-1-ol
• 1-(3-Fluoro-4-methylphenyl)-1-propanol
• SB84765

• MDL： MFCD11521206
• Inchi： 1S/C10H13FO/c1-3-10(12)8-5-4-7(2)9(11)6-8/h4-6,10,12H,3H2,1-2H3
• InChI Key： ZZCGKYXNTIQVJM-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Additional information on 1-(3-fluoro-4-methylphenyl)propan-1-ol

1-(3-Fluoro-4-Methylphenyl)Propan-1-Ol: A Comprehensive Overview

1-(3-Fluoro-4-Methylphenyl)Propan-1-Ol (CAS No. 1183484-44-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its fluorinated aromatic ring and alcohol functional group, which contribute to its diverse applications and reactivity. Recent advancements in synthetic methodologies and its integration into drug discovery pipelines have further solidified its importance in contemporary research.

The molecular structure of 1-(3-fluoro-4-methylphenyl)propan-1-ol comprises a benzene ring substituted with a fluorine atom at the 3-position and a methyl group at the 4-position, along with a propanol chain attached to the benzene ring. This arrangement imparts unique electronic and steric properties, making it an ideal candidate for various chemical transformations. The presence of the fluorine atom introduces electron-withdrawing effects, which can influence the compound's reactivity in nucleophilic and electrophilic reactions. Meanwhile, the methyl group at the para position enhances the compound's stability and lipophilicity, making it suitable for applications in pharmaceuticals and agrochemicals.

Recent studies have explored the synthesis of 1-(3-fluoro-4-methylphenyl)propan-1-ol through innovative routes, including cross-coupling reactions and enzymatic catalysis. For instance, researchers have employed the Suzuki-Miyaura coupling reaction to efficiently construct the aryl-propanol framework, leveraging palladium catalysts for high-yielding outcomes. Additionally, advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are invaluable for drug development purposes.

In terms of applications, 1-(3-fluoro-4-methylphenyl)propan-1-ol has demonstrated potential as an intermediate in the synthesis of bioactive molecules. Its ability to undergo oxidation, reduction, and substitution reactions makes it a valuable building block in medicinal chemistry. For example, oxidation of the alcohol group yields 2-(3-fluoro-4-methylphenyl)propanal, which can be further functionalized to generate compounds with anti-inflammatory or anticancer properties. Furthermore, its role as a precursor in the synthesis of fluorescent probes has been reported, highlighting its utility in bioimaging applications.

The physical properties of 1-(3-fluoro-4-methylphenyl)propan-1-ol are also worth noting. It exhibits a melting point of approximately -5°C and a boiling point around 200°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in organic reactions, while its moderate hydrophilicity allows for compatibility with aqueous systems when required.

From an environmental perspective, recent research has focused on the biodegradation pathways of 1-(3-fluoro-4-methylphenyl)propan-1-ol, particularly under aerobic conditions. Studies indicate that microbial communities can metabolize this compound through oxidative mechanisms, though the presence of fluorine may influence degradation rates. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and disposal.

In conclusion, 1-(3-fluoro-4-methylphenyl)propan-1-Ol (CAS No. 1183484-447) stands as a pivotal compound in modern chemistry due to its unique structure, versatile reactivity, and wide-ranging applications. Ongoing research continues to uncover new avenues for its utilization, underscoring its significance as both a synthetic intermediate and a potential lead compound in drug discovery.